5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide
• InChI: InChI=1S/C14H15ClN4O2S/c1-8-17-18-14(22-8)19-6-10(7-19)16-13(20)11-5-9(15)3-4-12(11)21-2/h3-5,10H,6-7H2,1-2H3,(H,16,20)
• InChI Key: CIPTVGJVBQDPSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol

Description

5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the azetidinone class of drugs and has been found to exhibit potent biological activity.

Mechanism of Action

The exact mechanism of action of 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide is not fully understood. However, it has been proposed that the compound exerts its biological effects by modulating the activity of various signaling pathways in the body. This includes the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and the immune response.
Biochemical and Physiological Effects:
The compound 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide has been found to exhibit a range of biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune response. This compound has also been found to exhibit potent anti-inflammatory and analgesic activity.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide in lab experiments offers several advantages. This compound is readily available and can be synthesized using relatively simple methods. It also exhibits potent biological activity, making it an attractive target for drug development.
However, there are also limitations to the use of this compound in lab experiments. The exact mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, the compound may exhibit off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide. One area of interest is the development of novel therapeutic agents based on this compound. This could involve the synthesis of analogs with improved pharmacokinetic properties or the development of combination therapies.
Another potential direction for research is the investigation of the compound's effects on neurological disorders. This could involve the use of animal models to study the compound's effects on cognitive function and behavior.
Finally, there is also potential for research on the use of this compound in the treatment of infectious diseases. This could involve the investigation of the compound's effects on bacterial and viral infections, as well as the development of novel antimicrobial agents based on this compound.

Synthesis Methods

The synthesis of 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with 2-chloro-5-methoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with azetidin-3-one to yield the final product.

Scientific Research Applications

The compound 5-Chloro-2-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory, analgesic, and anti-cancer activity. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.